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Introduction
(S)-C12-200 is a stereopure, ionizable cationic lipid that has garnered significant attention in

the field of nucleic acid delivery. As a key component of lipid nanoparticles (LNPs), it plays a

crucial role in the encapsulation, delivery, and intracellular release of therapeutic payloads such

as messenger RNA (mRNA) and small interfering RNA (siRNA). Its unique chemical structure,

featuring a polyamine head group and multiple hydrophobic tails, allows for a pH-dependent

charge, which is instrumental in both the formulation process and the mechanism of action

within the target cell. This technical guide provides a comprehensive overview of the

physicochemical properties of (S)-C12-200, detailed experimental protocols for its

characterization, and a visualization of its role in cellular delivery.

Core Physicochemical Properties
The fundamental physicochemical characteristics of (S)-C12-200 are summarized in the table

below. These properties are critical for understanding its behavior in LNP formulations and its

interactions within a biological environment.
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Property Value Reference

Molecular Formula C₇₀H₁₄₅N₅O₅ [1][2]

Molecular Weight 1136.96 g/mol [2]

pKa 7.12 [1][2]

LogP
Not experimentally determined

in available literature.

Critical Micelle Concentration

(CMC)

Not experimentally determined

in available literature.

Lipid Nanoparticle (LNP) Formulation and
Characterization
(S)-C12-200 is a primary component in the formulation of LNPs for nucleic acid delivery. These

nanoparticles are typically composed of the ionizable lipid, a helper lipid (such as DOPE or

DSPC), cholesterol, and a PEGylated lipid to enhance stability and circulation time.[3][4] The

molar ratios of these components are a critical parameter that influences the efficacy of the

final formulation.[3][5]

A typical formulation of LNPs incorporating C12-200 involves the rapid mixing of an ethanolic

solution of the lipids with an acidic aqueous solution (pH 4.0) containing the nucleic acid cargo.

[5] This process leads to the self-assembly of the LNPs with the nucleic acid encapsulated

within the core.

The resulting LNPs are characterized by several key parameters:
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LNP Property Typical Value Range Reference

Size (Hydrodynamic Diameter) 70 - 100 nm [6]

Polydispersity Index (PDI) < 0.2 [6]

Zeta Potential
Near-neutral at physiological

pH

Encapsulation Efficiency > 90% [7]

Experimental Protocols
Synthesis of (S)-C12-200
The synthesis of stereopure ionizable lipids like (S)-C12-200 is a multi-step process that

requires careful control of stereochemistry. A general approach involves the use of chiral

starting materials to introduce the desired stereocenters.

General Workflow for Stereopure Ionizable Lipid Synthesis:
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Synthesis Workflow

Chiral Precursor

Introduction of Hydrophobic Tails

Coupling to Polyamine Core

Purification

Characterization

Click to download full resolution via product page

Caption: General workflow for the synthesis of stereopure ionizable lipids.

Detailed Protocol:

A detailed, step-by-step synthesis protocol for novel ionizable lipids often involves proprietary

steps. However, a general procedure for the synthesis of similar multi-tailed ionizable lipids can

be adapted from the literature. This typically involves:

Synthesis of Chiral Epoxide: Starting from a commercially available chiral alcohol, a multi-

step synthesis is performed to generate the desired chiral epoxide corresponding to the

hydrophobic tail.
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Ring-Opening Reaction: The chiral epoxide is then reacted with a protected polyamine core

in a ring-opening reaction. This step is crucial for establishing the stereochemistry at the

point of attachment of the hydrophobic tails.

Deprotection and Coupling: Following the attachment of the initial tails, deprotection steps

are carried out, followed by further coupling reactions to introduce the remaining lipid tails

and the full polyamine head group.

Purification: The final product is purified using column chromatography to isolate the desired

stereopure ionizable lipid.

Characterization: The structure and purity of the final compound are confirmed using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

pKa Determination using TNS Assay
The apparent pKa of an ionizable lipid within an LNP formulation is a critical parameter that

governs its interaction with nucleic acids and its ability to facilitate endosomal escape. The 2-

(p-toluidino)-6-naphthalenesulfonic acid (TNS) assay is a common method for its

determination.

Experimental Workflow for TNS Assay:
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TNS Assay Workflow

Prepare LNP dispersion

Mix LNP dispersion with TNS/buffer solutions

Prepare buffer series (pH 3-10)

Add TNS to each buffer

Measure fluorescence intensity

Plot fluorescence vs. pH

Determine pKa at 50% max fluorescence

Click to download full resolution via product page

Caption: Workflow for determining the apparent pKa of LNPs using the TNS assay.

Detailed Protocol:

Preparation of Reagents:

Prepare a series of buffers with pH values ranging from 3 to 10.

Prepare a stock solution of TNS in a suitable solvent (e.g., ethanol).
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Sample Preparation:

Disperse the (S)-C12-200 containing LNPs in an appropriate buffer.

Measurement:

In a 96-well plate, add a fixed amount of the LNP dispersion to each well containing the

different pH buffers and the TNS probe.

Incubate the plate for a short period to allow for equilibration.

Measure the fluorescence intensity at an excitation wavelength of ~321 nm and an

emission wavelength of ~445 nm.

Data Analysis:

Plot the fluorescence intensity as a function of pH.

Fit the data to a sigmoidal curve.

The apparent pKa is the pH value at which 50% of the maximum fluorescence is

observed.

Phase Transition Temperature (Tm) by Differential
Scanning Calorimetry (DSC)
The phase transition temperature (Tm) of a lipid is the temperature at which it transitions from a

gel-like, ordered state to a fluid, disordered state. This property can influence the stability and

release characteristics of LNPs.

Experimental Workflow for DSC:
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DSC Workflow

Prepare hydrated lipid sample

Load sample and reference into DSC pans

Equilibrate at starting temperature

Ramp temperature at a constant rate

Record heat flow

Analyze thermogram to determine Tm

Click to download full resolution via product page

Caption: General workflow for determining the phase transition temperature of a lipid using

DSC.

Detailed Protocol:

Sample Preparation:

A precise amount of the (S)-C12-200 lipid is weighed into a DSC pan.
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A small amount of aqueous buffer is added to hydrate the lipid, and the pan is hermetically

sealed.

DSC Measurement:

The sample pan and a reference pan (containing only buffer) are placed in the DSC

instrument.

The temperature is ramped up (and often down) at a controlled rate (e.g., 1-5 °C/min).

The differential heat flow between the sample and reference is recorded as a function of

temperature.

Data Analysis:

The phase transition is observed as an endothermic peak in the heating scan.

The Tm is typically taken as the temperature at the peak of the endotherm.

Mechanism of LNP-Mediated mRNA Delivery
The efficacy of (S)-C12-200 in LNP formulations stems from its pH-responsive nature, which

facilitates the endosomal escape of the mRNA payload.

LNP Cellular Uptake and Endosomal Escape Pathway:

LNP Delivery Pathway

LNP in Circulation (Neutral pH) Cellular Uptake (Endocytosis) Endosome Acidification (pH drop) (S)-C12-200 Protonation Interaction with Endosomal Membrane Membrane Destabilization & Endosomal Escape mRNA Release into Cytoplasm Protein Translation

Click to download full resolution via product page

Caption: The mechanism of LNP-mediated mRNA delivery and endosomal escape.

At physiological pH (~7.4) in the bloodstream, (S)-C12-200 is largely neutral, which minimizes

non-specific interactions and enhances circulation time.[4] Following cellular uptake via
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endocytosis, the LNP is trafficked into an endosome. As the endosome matures, its internal pH

drops. This acidic environment triggers the protonation of the amine groups on the (S)-C12-200
headgroup, leading to a net positive charge.[8][9] This charge reversal facilitates the interaction

of the LNP with the negatively charged endosomal membrane, leading to membrane

destabilization and the eventual release of the mRNA cargo into the cytoplasm, where it can be

translated into the desired protein.[8][9][10] Studies have shown that stereopure LNPs,

particularly those with the (S) enantiomer of C12-200, can be more effective and better

tolerated in vivo compared to their racemic counterparts.[11]

Conclusion
(S)-C12-200 is a highly effective ionizable lipid for the formulation of LNPs for nucleic acid

delivery. Its well-defined stereochemistry and pH-responsive character are key to its function. A

thorough understanding of its physicochemical properties and the application of standardized

characterization protocols are essential for the development of safe and effective LNP-based

therapeutics. Further research to experimentally determine properties such as logP and CMC

will provide a more complete profile of this important lipid and aid in the rational design of future

delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.youtube.com/watch?v=5n4Mbo-c1mg
https://asianpubs.org/index.php/ajchem/article/download/13332/13309
https://broadpharm.com/product/bp-26474
https://www.youtube.com/watch?v=saduvv-iD-0
https://www.medkoo.com/products/49309
https://www.benchchem.com/product/b15547517/docs#physicochemical-characterization-of-s-c12-200-lipid-a-technical-guide
https://www.benchchem.com/product/b15547517/docs#physicochemical-characterization-of-s-c12-200-lipid-a-technical-guide
https://www.benchchem.com/product/b15547517/docs#physicochemical-characterization-of-s-c12-200-lipid-a-technical-guide
https://www.benchchem.com/product/b15547517/docs#physicochemical-characterization-of-s-c12-200-lipid-a-technical-guide
https://www.benchchem.com/product/b15547517?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

